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Handling and Stability Guidelines

The table below summarizes key information on NADPH tetrasodium salt handling and observed stability.

Aspect Details

General Form & Storage
(Lyophilized)

White to off-white lyophilized powder; store at -20°C or below,

protected from light [1] [2].

Stability in Solution Prepare aqueous solutions fresh daily for critical enzymatic assays

[3].

Observed Short-term Frozen
Solution

Can be stored in frozen solution for short periods (e.g., a week) [3].

Indicator of Degradation Solution turns orange when no longer usable (observed with at least

10mM concentration) [3].

Solubility Soluble in water (100 mg/mL); insoluble in DMSO and ethanol [1].

Recommended Practices for Researchers
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Based on the available information, here are practical recommendations for handling NADPH tetrasodium

salt in the laboratory:

Preparation of Solutions: For the most reliable and reproducible results, especially in enzymatic
assays, prepare NADPH solutions fresh on the day of use [3]. The supplier's recommendation for

fresh preparation should be prioritized for assay kits.
Aliquoting for Frozen Storage: If you must freeze a solution, prepare single-use aliquots to avoid

repeated freeze-thaw cycles. For long-term storage of solutions, -80°C is recommended [2].
Visual Inspection: Always check the solution's appearance before use. A color change from clear
to orange is a clear visual indicator of degradation, and the solution should be discarded [3].
Handling Precautions: The powder is hygroscopic (moisture-absorbing) [1] [2]. Always wear gloves

and a lab coat, and work quickly to minimize exposure to air and moisture.

Decision Workflow for Solution Handling

The following chart outlines a suggested workflow for deciding how to handle your NADPH solution,

incorporating the guidelines above.
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Start: Prepare NADPH Solution

Is fresh preparation
critical for the assay?

Use Fresh Solution

 Yes

Prepare single-use aliquots

 No

Store at -80°C
(short-term)

Before Use: Visual Inspection

Is solution clear
and colorless?

Aliquot is OK to Use

 Yes

Discard Aliquot
(Do not use)

 No (e.g., orange color)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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